Methyl 3-nitro-2-[(phenylsulfonyl)methyl]benzenecarboxylate

• IUPAC Name: methyl 2-(benzenesulfonylmethyl)-3-nitrobenzoate
• InChI: InChI=1S/C15H13NO6S/c1-22-15(17)12-8-5-9-14(16(18)19)13(12)10-23(20,21)11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key: CWGQFYWENLTPMS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H13NO6S
• Molecular Weight: 335.3 g/mol

Description

“Methyl 3-nitro-2-[(phenylsulfonyl)methyl]benzenecarboxylate” is a chemical compound with the molecular formula C15H13NO6S. It has a molecular weight of 335.33.

Molecular Structure Analysis

The molecular structure of “Methyl 3-nitro-2-[(phenylsulfonyl)methyl]benzenecarboxylate” is defined by its molecular formula, C15H13NO6S.

Physical And Chemical Properties Analysis

“Methyl 3-nitro-2-[(phenylsulfonyl)methyl]benzenecarboxylate” has a molecular weight of 335.33 and a predicted density of 1.387±0.06 g/cm3.

Scientific Research Applications

Synthesis of Optically Active Compounds

Methyl 3-nitro-2-[(phenylsulfonyl)methyl]benzenecarboxylate serves as a precursor for synthesizing optically active compounds. For instance, optically active syn-α-amidoalkylphenyl sulfones can be prepared from chiral aldehydes using benzenesulfinic acid under anhydrous conditions. These sulfones, under basic conditions, produce N-acylimines that react with sodium methanenitronate to afford corresponding nitro adducts with high anti diastereoselectivity. Such processes are crucial for preparing biologically active compounds, including β-hydroxy-α-amino acid and α,β-diamino acid esters, which are vital building blocks in medicinal chemistry (Foresti et al., 2003).

Heterocyclic Chemistry

In heterocyclic chemistry, the compound under discussion is instrumental in synthesizing diazadihydroacenaphthylene derivatives starting from specific nitroethene derivatives. This synthesis showcases the compound's role in generating complex heterocycles which are of significant interest in developing novel pharmaceuticals and materials (Soro et al., 2006).

Material Science Applications

Moreover, the compound's utility extends to material science, particularly in the synthesis of microporous anionic metal-organic frameworks (MOFs). A notable example is the assembly of a unique microporous anionic MOF using a mixed-ligand strategy. Such frameworks have applications in post-synthetic cation exchange processes, luminescent probes, and the selective adsorption of dyes, demonstrating the compound's potential in developing functional materials for environmental and analytical applications (Guo et al., 2017).